Cas no 41140-06-1 (Cyclobutanemethanol, a-cyclobutyl-)
41140-06-1 structure
Product Name:Cyclobutanemethanol, a-cyclobutyl-
Cyclobutanemethanol, a-cyclobutyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanemethanol, a-cyclobutyl-
- di(cyclobutyl)methanol
- 41140-06-1
- SCHEMBL2709328
- NSC30369
- NSC-30369
- DVTRIDOIGHJKSR-UHFFFAOYSA-N
- dicyclobutylmethanol
- DTXSID90283204
-
- Inchi： 1S/C9H16O/c10-9(7-3-1-4-7)8-5-2-6-8/h7-10H,1-6H2
- InChI Key： DVTRIDOIGHJKSR-UHFFFAOYSA-N
- SMILES： OC(C1CCC1)C1CCC1
Computed Properties
- Exact Mass: 140.120115130g/mol
- Monoisotopic Mass: 140.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 99.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
Cyclobutanemethanol, a-cyclobutyl- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
41140-06-1 (Cyclobutanemethanol, a-cyclobutyl-) Related Products
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- 19780-39-3(3-Ethyl-2-heptanol)
- 19780-44-0(4-Ethyl-3-hexanol)
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- 31350-88-6(3,4-Dimethyl-2-hexanol)
- 55816-17-6(3-Methyl-4-decanol)
- 14979-39-6(4-Methyl-3-heptanol)
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